Cas no 2704950-85-4 (methyl 2-[(2R)-piperazin-2-yl]acetate;dihydrochloride)

• Product Name: methyl 2-[(2R)-piperazin-2-yl]acetate;dihydrochloride
• CAS No: 2704950-85-4
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• CID: 6801398
• PubChem ID: 133548328
• Update Time: 2025-06-08

methyl 2-[(2R)-piperazin-2-yl]acetate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2704950-85-4
• D79031
• Methyl 2-[(2R)-piperazin-2-yl]acetate diHCl
• methyl 2-[(2R)-piperazin-2-yl]acetate;dihydrochloride
• METHYL 2-[(2R)-PIPERAZIN-2-YL]ACETATE DIHYDROCHLORIDE
• (R)-Methyl 2-(piperazin-2-yl)acetate dihydrochloride

• Inchi： 1S/C7H14N2O2.2ClH/c1-11-7(10)4-6-5-8-2-3-9-6;;/h6,8-9H,2-5H2,1H3;2*1H/t6-;;/m1../s1
• InChI Key： BAKVEPAYECKEHR-QYCVXMPOSA-N
• SMILES： Cl.Cl.O(C)C(C[C@@H]1CNCCN1)=O

Computed Properties

• Exact Mass: 230.0588831g/mol
• Monoisotopic Mass: 230.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on methyl 2-[(2R)-piperazin-2-yl]acetate;dihydrochloride

Methyl 2-[(2R)-Piperazin-2-yl]acetate; Dihydrochloride (CAS No. 2704950-85-4): An Overview

Methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride (CAS No. 2704950-85-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-methyl 2-(piperazin-2-yl)acetate dihydrochloride, is a derivative of piperazine and has been explored for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a pharmacological tool in research.

The chemical structure of methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride consists of a piperazine ring with a chiral center at the 2-position, attached to an acetate ester group. The presence of the chiral center imparts unique stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior. The dihydrochloride salt form enhances the compound's solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function, making the compound a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride for various dopamine receptors. The results showed that the compound exhibited high affinity for the D₃ receptor subtype, which is implicated in the pathophysiology of several psychiatric disorders. This finding suggests that methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride could be developed into a selective D₃ receptor antagonist or agonist, depending on further optimization.

Beyond its potential as a therapeutic agent, methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride has also been utilized as a research tool to probe the functional roles of specific neurotransmitter receptors. For instance, in a study published in Nature Communications, scientists used this compound to investigate the role of D₃ receptors in reward processing and addiction. The findings indicated that selective modulation of D₃ receptors could offer new insights into the neurobiological mechanisms underlying addictive behaviors.

The synthesis of methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride typically involves several steps, including the preparation of the chiral piperazine intermediate and subsequent esterification to form the final product. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, have been employed to improve yield and enantiomeric purity. These advancements have facilitated large-scale production and commercial availability of the compound for both research and development purposes.

In terms of safety and regulatory considerations, methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride is generally considered safe for use in laboratory settings when appropriate handling protocols are followed. However, like many chemical compounds used in pharmaceutical research, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) are available to provide detailed information on handling, storage, and disposal procedures.

The future prospects for methyl 2-[(2R)-piperazin-2-yl]acetate; dihydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety profile in treating various neurological disorders. Additionally, academic and industrial collaborations are exploring novel derivatives and analogs to enhance its therapeutic potential further. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in both basic science and clinical practice.